Cas no 1805166-25-9 (Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate)

Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a bromo substituent at the 4-position and a difluoromethyl group at the 6-position, enhancing reactivity for further functionalization. The methoxy and ester groups at the 2- and 3-positions contribute to its stability and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly valuable in the development of fluorinated heterocycles, offering improved metabolic stability and bioavailability in active ingredients. Its high purity and well-defined synthetic pathway make it a reliable building block for research and industrial applications.
Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate structure
1805166-25-9 structure
Product Name:Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate
CAS No:1805166-25-9
MF:C9H8BrF2NO3
MW:296.065528869629
CID:4861905
Update Time:2025-05-20

Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate
    • Inchi: 1S/C9H8BrF2NO3/c1-15-7-4(10)3-5(8(11)12)13-6(7)9(14)16-2/h3,8H,1-2H3
    • InChI Key: JFHKWXLYXMVLMM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)F)N=C(C(=O)OC)C=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • XLogP3: 2.4
  • Topological Polar Surface Area: 48.4

Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029059164-1g
Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate
1805166-25-9 97%
1g
$1,549.60 2022-04-01

Additional information on Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate

Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate: A Comprehensive Overview

Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate, also known by its CAS number 1805166-25-9, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with bromine, a difluoromethyl group, and a methoxy group, along with a methyl ester functional group. Its intricate structure makes it a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate in the development of next-generation optoelectronic devices. Researchers have demonstrated that the compound's electronic properties can be fine-tuned by modifying its substituents, leading to enhanced performance in organic light-emitting diodes (OLEDs) and photovoltaic cells. For instance, a 2023 study published in Advanced Materials revealed that incorporating this compound into OLEDs significantly improved their efficiency and stability, making it a promising candidate for commercial applications.

The synthesis of CAS No. 1805166-25-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of the pyridine ring, the introduction of the difluoromethyl group via nucleophilic substitution, and the esterification to form the methyl carboxylate. These reactions are typically carried out under controlled conditions to ensure high yield and purity. The compound's stability and reactivity make it suitable for further functionalization, enabling its use in diverse chemical transformations.

In terms of applications, Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate has shown potential in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to act as a bioisostere or pharmacophore mimic makes it valuable in designing molecules with specific biological activities. For example, recent research has explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's unique electronic properties allow for precise modulation of its interactions with biological targets, enhancing its utility in medicinal chemistry.

The environmental impact of CAS No. 1805166-25-9 has also been a topic of interest among scientists. Studies have shown that while the compound is stable under normal conditions, it undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

Looking ahead, ongoing research aims to explore new synthetic pathways for Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate, potentially leveraging green chemistry principles to enhance efficiency and reduce waste. Additionally, investigations into its applications in advanced materials science continue to uncover novel uses, particularly in the development of high-performance polymers and nanomaterials.

In conclusion, Methyl 4-bromo-6-(difluoromethyl)-3-methoxypyridine-2-carboxylate (CAS No. 1805166-25-9) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.

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